Cas no 389066-05-1 (2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

• Product Name: 2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• CAS No: 389066-05-1
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 298931
• PubChem ID: 868258
• Update Time: 2025-04-19

2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide,N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• BIM-0031003.P001
• CCG-106291
• Oprea1_098837
• CHEMBL1569168
• F1801-0067
• N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)furan-2-carboxamide
• CBMicro_030998
• SR-01000217247
• MLS000107958
• Cambridge id 5692350
• 389066-05-1
• SMR000103922
• AKOS001488459
• N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)furan-2-carboxamide
• HMS2489F18
• SR-01000217247-1

• Inchi： 1S/C11H11N3O4/c1-13-8(6-9(15)14(2)11(13)17)12-10(16)7-4-3-5-18-7/h3-6H,1-2H3,(H,12,16)
• InChI Key： DFVWIPYTKNJWND-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NC(C2=CC=CO2)=O)N1C)=O

Computed Properties

• Exact Mass: 249.07503
• Monoisotopic Mass: 249.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• PSA: 82.86